Cas no 898404-10-9 (8-methylquinoline-4-carbaldehyde)

• Product Name: 8-methylquinoline-4-carbaldehyde
• CAS No: 898404-10-9
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 5235484
• Update Time: 2026-03-08

8-methylquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-methylquinoline-4-carbaldehyde

• Inchi： 1S/C11H9NO/c1-8-3-2-4-10-9(7-13)5-6-12-11(8)10/h2-7H,1H3
• InChI Key： LZAOYKHWMUIUAC-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2C)=C(C=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 8-methylquinoline-4-carbaldehyde

Introduction to 8-Methylquinoline-4-Carbaldehyde (CAS No. 898404-10-9)

8-Methylquinoline-4-carbaldehyde (CAS No. 898404-10-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. This compound is characterized by its quinoline core and a methyl group at the 8-position, along with an aldehyde functional group at the 4-position. The combination of these structural features imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 8-methylquinoline-4-carbaldehyde is C₁₀H₉

In the realm of pharmaceutical research, 8-methylquinoline-4-carbaldehyde has shown promise as a building block for the development of novel drugs. Quinoline derivatives are known for their broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. Recent studies have explored the potential of 8-methylquinoline-4-carbaldehyde as a precursor for the synthesis of quinoline-based drugs with enhanced therapeutic efficacy and reduced side effects. For instance, researchers at the University of California have reported the synthesis of a series of 8-methylquinoline-4-carbaldehyde-derived compounds that exhibit potent antitumor activity against various cancer cell lines.

Beyond its pharmaceutical applications, 8-methylquinoline-4-carbaldehyde has also found use in materials science. The compound's unique electronic properties make it suitable for the development of advanced materials with applications in optoelectronics and catalysis. For example, scientists at the Massachusetts Institute of Technology have utilized 8-methylquinoline-4-carbaldehyde as a ligand in the synthesis of metal-organic frameworks (MOFs) with enhanced gas adsorption capabilities. These MOFs have shown promise in applications such as carbon capture and hydrogen storage.

In analytical chemistry, 8-methylquinoline-4-carbaldehyde serves as a valuable reagent for the detection and quantification of various analytes. The compound's strong fluorescence properties make it an excellent probe for fluorescence-based assays. Researchers at the National Institutes of Health have developed a sensitive method for detecting trace amounts of heavy metals using 8-methylquinoline-4-carbaldehyde-based fluorescent sensors. This method has been successfully applied in environmental monitoring and food safety testing.

The safety and handling of 8-methylquinoline-4-carbaldehyde are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. The compound should be stored in a cool, dry place away from direct sunlight and incompatible substances. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling the compound to prevent skin contact and inhalation.

In conclusion, 8-methylquinoline-4-carbaldehyde (CAS No. 898404-10-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound in scientific research is likely to grow.